Cas no 1804831-72-8 (2-Iodo-3-methyl-4-(trifluoromethoxy)pyridine-5-carboxaldehyde)

• Product Name: 2-Iodo-3-methyl-4-(trifluoromethoxy)pyridine-5-carboxaldehyde
• CAS No: 1804831-72-8
• MF: C₈H₅F₃INO₂
• MW: 331.03048491478
• CID: 4834344
• Update Time: 2025-07-22

2-Iodo-3-methyl-4-(trifluoromethoxy)pyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-3-methyl-4-(trifluoromethoxy)pyridine-5-carboxaldehyde

• Inchi： 1S/C8H5F3INO2/c1-4-6(15-8(9,10)11)5(3-14)2-13-7(4)12/h2-3H,1H3
• InChI Key： NWROFFHSJXNHHV-UHFFFAOYSA-N
• SMILES： IC1C(C)=C(C(C=O)=CN=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 2.5
• Topological Polar Surface Area: 39.2

Additional information on 2-Iodo-3-methyl-4-(trifluoromethoxy)pyridine-5-carboxaldehyde

Introduction to 2-Iodo-3-methyl-4-(trifluoromethoxy)pyridine-5-carboxaldehyde (CAS No. 1804831-72-8)

2-Iodo-3-methyl-4-(trifluoromethoxy)pyridine-5-carboxaldehyde, with the CAS number 1804831-72-8, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and pharmacological properties. The unique structural features of this molecule, including the presence of an iodine substituent, a methyl group, a trifluoromethoxy group, and an aldehyde functional group, make it a valuable intermediate in the synthesis of various bioactive molecules.

The iodo substituent at the 2-position of the pyridine ring introduces a high reactivity that is often exploited in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings. These reactions are fundamental in constructing complex molecular architectures, enabling the synthesis of novel drug candidates with tailored biological properties. The methyl group at the 3-position contributes to the overall steric environment of the molecule, influencing its interactions with biological targets. Meanwhile, the trifluoromethoxy group at the 4-position is known for its ability to modulate metabolic stability and binding affinity, making it a common feature in many approved drugs.

The aldehyde functional group at the 5-position provides a versatile handle for further functionalization through condensation reactions with various nucleophiles. This property is particularly useful in constructing more complex scaffolds, such as Schiff bases and heterocyclic derivatives. The combination of these structural elements makes 2-Iodo-3-methyl-4-(trifluoromethoxy)pyridine-5-carboxaldehyde a versatile building block for medicinal chemists seeking to develop new therapeutic agents.

Recent advancements in synthetic methodologies have further highlighted the utility of this compound. For instance, recent studies have demonstrated its application in the synthesis of novel kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The iodine atom facilitates palladium-catalyzed cross-coupling reactions, allowing for the introduction of aryl or vinyl groups at various positions along with other heterocycles. This flexibility has enabled researchers to generate libraries of compounds with diverse pharmacological profiles.

In addition to its role in kinase inhibition, 2-Iodo-3-methyl-4-(trifluoromethoxy)pyridine-5-carboxaldehyde has been explored in the development of antimicrobial agents. The trifluoromethoxy group has been shown to enhance binding interactions with bacterial enzymes, leading to increased efficacy against resistant strains. Furthermore, the aldehyde functionality allows for further derivatization into Schiff bases that exhibit potent antimicrobial activity. These findings underscore the compound's potential as a scaffold for designing next-generation antibiotics.

The compound's relevance extends beyond oncology and antimicrobial applications. Researchers have also leveraged its structural features to develop novel antiviral agents. The pyridine core is a common motif in many antiviral drugs due to its ability to interact with viral proteases and polymerases. By incorporating fluorinated substituents like trifluoromethoxy, chemists can enhance the metabolic stability and bioavailability of these antiviral agents. Recent studies have shown promising results in using 2-Iodo-3-methyl-4-(trifluoromethoxy)pyridine-5-carboxaldehyde as a precursor for compounds targeting RNA viruses.

The synthesis of 2-Iodo-3-methyl-4-(trifluoromethoxy)pyridine-5-carboxaldehyde itself is an intriguing challenge that has been addressed through various synthetic strategies. One common approach involves starting from commercially available pyridine derivatives and sequentially introducing each substituent through well-established organic transformations. For example, methylation at the 3-position can be achieved using methylating agents such as dimethyl sulfate or methyl iodide under basic conditions. Subsequent introduction of the trifluoromethoxy group can be accomplished via nucleophilic aromatic substitution (SNAr) using trifluoromethanesulfonic acid or its derivatives.

The iodination step is typically performed using iodinating agents like N-Iodosuccinimide (NIS) or molecular iodine (I₂) in the presence of a Lewis acid catalyst such as iron(III) chloride (FeCl₃). This step requires careful optimization to ensure high regioselectivity and yield. Finally, formylation at the 5-position can be achieved through Vilsmeier-Haack formylation or by using phosphorus oxychloride (POCl₃) with DMF as a formyl donor. Each step must be carefully monitored using analytical techniques such as thin-layer chromatography (TLC), high-performance liquid chromatography (HPLC), or nuclear magnetic resonance (NMR) spectroscopy.

The purity and quality of 2-Iodo-3-methyl-4-(trifluoromethoxy)pyridine-5-carboxaldehyde are crucial for downstream applications in drug discovery and synthesis. Impurities can arise from incomplete reactions or side products formed during synthesis. Therefore, rigorous purification techniques such as column chromatography or recrystallization are employed to isolate high-purity material. Characterization involves not only spectroscopic methods but also mass spectrometry (MS) and X-ray crystallography when possible.

In conclusion,2-Iodo-3-methyl-4-(trifluoromethoxy)pyridine-5-carboxaldehyde represents a valuable intermediate in synthetic chemistry with broad applications across multiple therapeutic areas. Its unique structural features enable diverse functionalization strategies, making it an indispensable tool for medicinal chemists seeking to develop novel therapeutics. As research continues to uncover new biological targets and synthetic methodologies,this compound will undoubtedly remain at forefront of drug discovery efforts.